Cas no 1246812-43-0 ((((((1-(6-Amino-9h-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) isopropyl methyl dicarbonate)

• Product Name: (((((1-(6-Amino-9h-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) isopropyl methyl dicarbonate
• CAS No: 1246812-43-0
• MF: C₁₇H₂₆N₅O₁₀P
• MW: 491.389605045319
• CID: 2170835
• PubChem ID: 71750818
• Update Time: 2025-04-21

(((((1-(6-Amino-9h-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) isopropyl methyl dicarbonate Chemical and Physical Properties

Names and Identifiers

• (((((1-(6-Amino-9h-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) isopropyl methyl dicarbonate
• UNII-9Q091VD8H6
• 9Q091VD8H6
• 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-(((1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy)methyl)-, 1-methyl 9-(1-methylethyl) ester, 5-oxide
• METHYL (1-METHYLETHYL) (5RS)-5-(((1R)-2-(6-AMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)-5-OXO-2,4,6,8-TETRAOXA-5-.LAMBDA.5-PHOSPHANONANEDIOATE
• Methyl (1-methylethyl) (5RS)-5-(((1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy)methyl)-5-oxo-2,4,6,8-tetraoxa-5-lambda5-phosphanonanedioate [WHO-IP]
• [[(2R)-1-(6-Aminopurin-9-yl)propan-2-yl]oxymethyl-(methoxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate
• 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-methyl 9-(1-methylethyl) ester, 5-oxide
• DTXSID501100656
• METHYL (1-METHYLETHYL) (5RS)-5-(((1R)-2-(6-AMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)-5-OXO-2,4,6,8-TETRAOXA-5-.LAMBDA.5-PHOSPHANONANEDIOATE [WHO-IP]
• (((((1-(6-aMino-9H-purin-9-yl)propan-2-yl)oxy)Methyl)phosphoryl)bis(oxy))bis(Methylene) isopropyl Me
• F19476
• 1246812-43-0
• Tenofovir disoproxil fumarate impurity C
• Tenofovir disoproxil fumarate impurity C [WHO-IP]

• Inchi： 1S/C17H26N5O10P/c1-11(2)32-17(24)28-9-31-33(25,30-8-27-16(23)26-4)10-29-12(3)5-22-7-21-13-14(18)19-6-20-15(13)22/h6-7,11-12H,5,8-10H2,1-4H3,(H2,18,19,20)/t12-,33?/m1/s1
• InChI Key： MIUJZEQIPSOLNM-PPSKDHOSSA-N
• SMILES： P(CO[C@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(OCOC(=O)OC)OCOC(=O)OC(C)C

Computed Properties

• Exact Mass: 491.14172904Da
• Monoisotopic Mass: 491.14172904Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),

(((((1-(6-Amino-9h-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) isopropyl methyl dicarbonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines